![molecular formula C5HBr2ClFN B2570208 2,6-Dibromo-3-chloro-5-fluoropyridine CAS No. 2183999-08-6](/img/structure/B2570208.png)
2,6-Dibromo-3-chloro-5-fluoropyridine
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Description
“2,6-Dibromo-3-chloro-5-fluoropyridine” is a chemical compound with the molecular formula C5HBr2ClFN . It has a molecular weight of 289.33 .
Physical And Chemical Properties Analysis
“this compound” is a chemical compound with a molecular weight of 289.33 . Other physical and chemical properties specific to this compound are not available in the search results.Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
- Halogen-rich Intermediates : The synthesis and application of halogen-rich pyridine derivatives, including 2,6-dibromo-3-chloro-5-fluoropyridine, have been explored for creating complex organic molecules. These halopyridines serve as valuable building blocks in medicinal chemistry, enabling the synthesis of pentasubstituted pyridines with varied functionalities for chemical manipulations and potential pharmaceutical applications (Wu et al., 2022).
Material Science and Catalysis
- Metal-Organic Frameworks (MOFs) : The structural versatility of halogenated pyridines, including those similar to this compound, allows for their incorporation into MOFs. These frameworks have applications in gas storage, separation, and catalysis due to their tunable pore sizes and functional sites (Mocilac & Gallagher, 2016).
Advanced Functional Materials
- Fluorous Phase Affinity : The synthesis of disubstituted and trisubstituted fluorous pyridines demonstrates the potential of halogenated pyridines in creating materials with high fluorous phase affinities. These compounds exhibit unique solid state, liquid crystal, and ionic liquid-phase properties, highlighting their utility in diverse applications ranging from environmental to material sciences (Rocaboy et al., 2002).
Photolytic Environmental Remediation
- Wastewater Treatment : Research on the photolytic degradation of halogenated pyridines, including compounds structurally related to this compound, has shown promising results for the removal of such contaminants from pharmaceutical effluents. This process involves ultraviolet irradiation to achieve complete conversion and mineralization of these compounds, demonstrating a viable method for mitigating environmental pollution (Stapleton et al., 2006).
properties
IUPAC Name |
2,6-dibromo-3-chloro-5-fluoropyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HBr2ClFN/c6-4-2(8)1-3(9)5(7)10-4/h1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDHQKGSQJVXXDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=C1Cl)Br)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HBr2ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2183999-08-6 |
Source
|
Record name | 2,6-dibromo-3-chloro-5-fluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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